2-(3-Bromophenyl)-7-methylimidazo[1,2-a]pyrimidine

Specification

• CAS No.: 864685-42-7
• Molecular Formula: C13H10BrN3
• Molecular Weight: 288.14 g/mol
• IUPAC Name: 2-(3-bromophenyl)-7-methylimidazo[1,2-a]pyrimidine
• Standard InChI: InChI=1S/C13H10BrN3/c1-9-5-6-17-8-12(16-13(17)15-9)10-3-2-4-11(14)7-10/h2-8H,1H3
• Standard InChI Key: HLHMAAUXXGSURW-UHFFFAOYSA-N
• SMILES: CC1=NC2=NC(=CN2C=C1)C3=CC(=CC=C3)Br
• Canonical SMILES: CC1=NC2=NC(=CN2C=C1)C3=CC(=CC=C3)Br

Introduction

2-(3-Bromophenyl)-7-methylimidazo[1,2-a]pyrimidine is a heterocyclic compound with the CAS number 864685-42-7. It belongs to the class of imidazopyrimidines, which are known for their diverse biological activities and potential applications in pharmaceuticals. This compound is characterized by its empirical formula C13H10BrN3 and a molecular weight of 288.14 g/mol.

Synthesis and Characterization

While specific synthesis details for 2-(3-Bromophenyl)-7-methylimidazo[1,2-a]pyrimidine are not provided in the available literature, imidazopyrimidines generally can be synthesized through domino reactions involving imino-2,3-dihydropyrimidin-4(1H)-ones and bromoacetophenones under mild basic conditions. Characterization typically involves spectroscopic methods such as NMR and FT-IR to confirm the structure.

Biological Activities and Potential Applications

Imidazopyrimidines, as a class, exhibit a range of biological activities including antibacterial, antiviral, and anticancer properties. Although specific biological activities of 2-(3-Bromophenyl)-7-methylimidazo[1,2-a]pyrimidine are not detailed in the literature, its structural similarity to other active imidazopyrimidines suggests potential for pharmaceutical applications.

Research Findings and Future Directions

Research on imidazopyrimidines highlights their versatility in drug discovery. Studies on related compounds have shown promising results in antibacterial and anticancer activities. Future research could focus on exploring the specific biological activities of 2-(3-Bromophenyl)-7-methylimidazo[1,2-a]pyrimidine and optimizing its structure for enhanced efficacy.